7-[2-(1-adamantyl)-2-oxoethyl]-1,3-dimethyl-8-(4-methylpiperazin-1-yl)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[2-(1-adamantyl)-2-oxoethyl]-1,3-dimethyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C24H34N6O3/c1-26-4-6-29(7-5-26)22-25-20-19(21(32)28(3)23(33)27(20)2)30(22)14-18(31)24-11-15-8-16(12-24)10-17(9-15)13-24/h15-17H,4-14H2,1-3H3
• InChI Key: XZHDXSCYMYRUDM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(N2CC(=O)C45CC6CC(C4)CC(C6)C5)C(=O)N(C(=O)N3C)C
• Molecular Formula: C24H34N6O3
• Molecular Weight: 454.6 g/mol

Description

The compound contains an adamantyl group, which is derived from adamantane, a type of diamondoid. Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials.

Synthesis Analysis

The synthesis of substituted adamantanes is frequently achieved via carbocation or radical intermediates. These intermediates have unique stability and reactivity when compared to simple hydrocarbon derivatives.

Molecular Structure Analysis

Adamantane molecules can be described as the fusion of three cyclohexane rings. The molecule is both rigid and virtually stress-free.

Chemical Reactions Analysis

Adamantane derivatives undergo a wide range of radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds. These reactions provide a variety of products incorporating diverse functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific groups attached to the adamantane core. Adamantane itself is known for its high stability.

Scientific Research Applications

Psychotropic Potential

Research has highlighted the design of purine derivatives as potential ligands for serotonin (5-HT) receptors, indicating psychotropic activities. Compounds similar to the specified chemical have been found to display significant affinity towards 5-HT1A, 5-HT2A, and 5-HT7 receptors. These findings suggest their potential application in developing treatments for disorders such as depression and anxiety (Chłoń-Rzepa et al., 2013; Zagórska et al., 2015).

Analgesic Activity

Further investigations into purine derivatives have identified their potential as analgesic and anti-inflammatory agents. Specific derivatives have shown significant analgesic activity in vivo, suggesting their utility in pain management strategies. This highlights the chemical's relevance in developing new analgesic compounds (Zygmunt et al., 2015).

Future Directions

The future directions in the field of adamantane derivatives involve the development of novel adamantane-based structures and self-assembled supramolecular systems for basic chemical investigations as well as for biomedical applications.